Cas no 61781-24-6 (Thiazolo[3,2-b][1,2,4]triazepin-3(2H)-one, 7,8-dihydro-6,8,8-trimethyl-)

• Product Name: Thiazolo[3,2-b][1,2,4]triazepin-3(2H)-one, 7,8-dihydro-6,8,8-trimethyl-
• CAS No: 61781-24-6
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 466374
• PubChem ID: 371386
• Update Time: 2025-04-19

Thiazolo[3,2-b][1,2,4]triazepin-3(2H)-one, 7,8-dihydro-6,8,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazepin-3(2H)-one, 7,8-dihydro-6,8,8-trimethyl-
• 6,8,8-trimethyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazepin-3-one
• 61781-24-6
• NSC645605
• 6,8,8-trimethyl-7H-thiazolo[3,2-b][1,2,4]triazepin-3-one
• AKOS024359431
• 6,8,8-Trimethyl-7,8-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazepin-3(2H)-one
• DTXSID50327315
• NSC-645605

• Inchi： 1S/C9H13N3OS/c1-6-4-9(2,3)10-8-12(11-6)7(13)5-14-8/h4-5H2,1-3H3
• InChI Key： JNJUKZIAHXBHIZ-UHFFFAOYSA-N
• SMILES： S1CC(N2C1=NC(C)(C)CC(C)=N2)=O

Computed Properties

• Exact Mass: 211.07809
• Monoisotopic Mass: 211.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 45.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines